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Compound of Interest

Compound Name:
Ethyl 2-

oxocyclohexanecarboxylate

Cat. No.: B158149 Get Quote

This guide provides detailed information on the molecular properties of ethyl 2-
oxocyclohexanecarboxylate, a significant compound in organic synthesis. It is intended for

researchers, scientists, and professionals involved in drug development and other chemical

sciences.

Core Molecular Data
Ethyl 2-oxocyclohexanecarboxylate is a versatile intermediate used in the synthesis of a

wide range of pharmaceutical and agrochemical products. Its chemical properties are defined

by its molecular structure and weight.

Property Value

Molecular Formula C9H14O3[1][2][3][4]

Molecular Weight 170.21 g/mol [1][2][3][4][5]

Logical Relationship of Molecular Properties
The following diagram illustrates the fundamental relationship between the compound's name,

its elemental composition (molecular formula), and its calculated mass (molecular weight).
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Figure 1. Molecular Property Relationship
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Figure 1. Relationship between compound name, formula, and molecular weight.

This document does not contain experimental protocols as the requested information was

centered on the molecular weight and formula of the compound, which are fundamental,

calculated properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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